Cas no 2034602-67-8 (N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034602-67-8
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 6026805
• PubChem ID: 119102794
• Update Time: 2025-06-26

N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide
• 2034602-67-8
• CHEMBL4891727
• N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2-(thiophen-3-yl)acetamide
• N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-2-thiophen-3-ylacetamide
• F6525-2154
• N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide
• AKOS026695076

• Inchi： 1S/C15H15N5OS/c1-20-12(7-13(19-20)14-9-16-3-4-17-14)8-18-15(21)6-11-2-5-22-10-11/h2-5,7,9-10H,6,8H2,1H3,(H,18,21)
• InChI Key： YZGGZKNWZGZOJA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCC1=CC(C2C=NC=CN=2)=NN1C)=O

Computed Properties

• Exact Mass: 313.09973129g/mol
• Monoisotopic Mass: 313.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide

Introduction to N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide (CAS No. 2034602-67-8)

N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034602-67-8, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The intricate molecular architecture of this compound, featuring a pyrazole core linked to a thiophene moiety, makes it a subject of intense study for its pharmacological implications.

The pyrazole and thiophene rings are well-known for their presence in numerous bioactive molecules, contributing to the compound's potential as a lead structure in drug discovery. The presence of multiple heterocyclic systems not only enhances the compound's complexity but also opens up possibilities for diverse interactions with biological targets. This molecular complexity is further accentuated by the amide functional group, which is a common feature in many pharmacologically active agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such complex molecules. By leveraging these tools, scientists have been able to predict the binding modes of N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have highlighted the compound's ability to interact with enzymes and receptors involved in critical biological pathways.

In particular, the pyrazinyl and methyl substituents on the pyrazole ring have been identified as key structural elements that contribute to the compound's binding affinity and specificity. The thiophenyl moiety, on the other hand, has been shown to enhance the molecule's solubility and bioavailability, making it a more viable candidate for further development. These findings are particularly relevant in the context of developing novel treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide presents a significant challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with greater efficiency and precision. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to produce this compound in larger quantities, facilitating further research and development.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By modulating specific biological pathways, N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-yl)acetamide has shown promise in preclinical studies as a candidate for treating various diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to interact with specific receptors has raised hopes for its use in treating neurological disorders.

The development of new drug candidates often involves extensive testing to evaluate their safety and efficacy. N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-2-(thiophen-3-y acetamide) is currently undergoing rigorous testing in both vitro and preclinical models to assess its potential as a therapeutic agent. These studies aim to provide a comprehensive understanding of its pharmacokinetic profile, toxicity profile, and therapeutic efficacy. Preliminary results are promising, suggesting that this compound may indeed have significant clinical applications.

The role of computational tools in drug discovery cannot be overstated. Advanced software platforms allow researchers to simulate the interactions between N-{1-methyl -3-(pyrazin -2 -yl)-1H -pyrazol -5 - ylmethyl}-2-(thiophen -3 - yl)acetamide and biological targets with high accuracy. This approach not only accelerates the drug discovery process but also helps in identifying potential modifications that can enhance the compound's efficacy and reduce side effects. Such simulations are crucial for optimizing lead structures before they enter clinical trials.

The integration of machine learning algorithms into drug discovery has further revolutionized the field. By analyzing vast datasets, these algorithms can predict the properties of new compounds with remarkable precision. This has led to the identification of novel analogs of N-{1-methyl -3-(pyrazi n -2 - yl)-1H -pyrazol -5 - ylmethyl}-2-(thiophen -3 - yl)acetamide that may exhibit improved pharmacological profiles. The use of artificial intelligence (AI) in drug discovery is transforming the way new drugs are developed, making it faster and more cost-effective.

The future prospects of N-{1-methyl -3-(pyrazi n -2 - yl)-1H -pyrazol -5 - ylmethyl}-2-(thiophen -3 - yl)acetamide are promising, given the ongoing research efforts in this field. As more data becomes available from preclinical studies, scientists will be able to refine their understanding of this compound's potential applications. Additionally, collaborations between academia and industry are likely to yield innovative approaches for developing this molecule into a viable therapeutic agent.

In conclusion, N-{1-methyl -3-(pyrazi n -2 - yl)-1H-pyrazol 5-y l m ethyl } 2 -( thi o ph en e 3 y l ) ac eta m ide ( CAS No . 203460 2 67 8 ) is a remarkable compo und with significant therapeutic potential . Its unique structural features , coupled with recent advancements i n computational chemistry and drug discovery technologies , make it a compelling candidate for further research . As scientists continue to explore its pharmacological properties , this compound holds promise for contributing to novel treatments for various diseases .